Cas no 2757832-55-4 (4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid)

• Product Name: 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid
• CAS No: 2757832-55-4
• MF: C₁₅H₁₇F₃N₂O₄
• MW: 346.301694631577
• CID: 6158722
• PubChem ID: 165751758
• Update Time: 2025-06-14

4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101545
• 2757832-55-4
• 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid

• Inchi： 1S/C15H17F3N2O4/c1-14(2,3)10(20-13(24)15(16,17)18)11(21)19-9-6-4-8(5-7-9)12(22)23/h4-7,10H,1-3H3,(H,19,21)(H,20,24)(H,22,23)/t10-/m1/s1
• InChI Key： CBSMZCMWEJNFBJ-SNVBAGLBSA-N
• SMILES： FC(C(N[C@H](C(NC1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 346.11404151g/mol
• Monoisotopic Mass: 346.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid

Comprehensive Overview of 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid (CAS No. 2757832-55-4)

The compound 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid (CAS No. 2757832-55-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetamido group and a benzoic acid moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its chiral center and hydrogen-bonding capabilities.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biologics. This compound aligns with these trends, as its structural complexity allows for tailored modifications to enhance bioavailability or selectivity. Laboratories focusing on peptide mimetics or small-molecule inhibitors often explore derivatives of this chemical for their projects, leveraging its rigid backbone and electron-withdrawing groups.

One of the most searched questions in the field is: "How does fluorination impact drug metabolism?" The trifluoroacetamido component in this compound provides a case study, as fluorine atoms are known to improve metabolic stability and membrane permeability. Additionally, the benzoic acid segment is frequently discussed in forums about carboxylic acid derivatives and their role in prodrug design, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the S-configuration at the chiral center underscores the importance of stereoselective synthesis techniques. This aspect is critical for researchers investigating enantiomer-specific activity, a recurring theme in PubMed and SciFinder queries. The compound’s dimethylbutanamido branch also invites exploration into steric effects on binding affinity, a subtopic gaining traction in computational chemistry circles.

Environmental and regulatory considerations are increasingly shaping chemical research. While this compound is not classified as hazardous, its fluorinated components prompt discussions about green chemistry alternatives. Innovators are examining whether bio-based solvents or catalytic methods could optimize its synthesis, aligning with sustainability goals often highlighted in ACS Green Chemistry journals.

In summary, 4-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanamido]benzoic acid represents a nexus of medicinal chemistry, structural biology, and process optimization. Its relevance to trending topics like fluorinated pharmaceuticals and chiral auxiliaries ensures its continued prominence in scientific literature and industry pipelines.